3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid: A Polyfunctional Scaffold for Advanced Medicinal Chemistry
3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid: A Polyfunctional Scaffold for Advanced Medicinal Chemistry
Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Application Guide
Executive Summary
In the landscape of modern drug discovery, the strategic selection of bifunctional and trifunctional building blocks dictates the efficiency of library synthesis and lead optimization. 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid (CAS: 2044707-19-7) represents a highly privileged, polyfunctional scaffold[1]. By integrating an electron-rich, halogenated aromatic ring with a highly reactive α -cyano carboxylic acid backbone, this molecule offers orthogonal reactivity domains. This guide dissects its structural anatomy, details self-validating synthetic protocols, and explores its critical role in synthesizing receptor modulators and driving dissipative molecular systems.
Physicochemical Profiling & Structural Elucidation
Understanding the baseline physical properties of a building block is critical for predicting its behavior in biphasic reactions, purification workflows, and biological assays. The quantitative data for this compound is summarized below[1][2]:
| Property | Value |
| Chemical Name | 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid |
| CAS Registry Number | 2044707-19-7 |
| Molecular Formula | C₁₁H₁₀BrNO₃ |
| Molecular Weight | 284.11 g/mol |
| Boiling Point (Predicted) | 438.5 ± 45.0 °C |
| Density (Predicted) | 1.545 ± 0.06 g/cm³ |
| Aromatic Substitution | 1,2,4-trisubstituted (Methoxy at C2, Bromo at C5) |
Structural Anatomy & Orthogonal Reactivity
The synthetic value of this molecule lies in its three distinct, orthogonally addressable functional domains:
-
The Aryl Bromide Motif: The bromine atom at the 5-position serves as a prime handle for transition-metal-catalyzed cross-coupling (e.g., Suzuki, Heck, Buchwald-Hartwig). The adjacent methoxy group acts as an electron-donating group (EDG), enriching the π -system and influencing the oxidative addition rate of palladium catalysts.
-
The Cyano Group (-CN): A strong electron-withdrawing group (EWG) that can be chemoselectively reduced to a primary amine (yielding β -amino acid derivatives) or hydrolyzed to a malonic acid derivative.
-
The Carboxylic Acid (-COOH): Enables standard peptide coupling (amidation) or esterification. Furthermore, the synergistic electron-withdrawing effect of the cyano and carboxyl groups renders the α -proton highly acidic, facilitating stereoselective alkylation or controlled decarboxylation[3].
Fig 1: Orthogonal reactivity domains of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid.
Experimental Methodology: Chemoselective Cross-Coupling
When functionalizing the aryl bromide, the primary challenge is preserving the sensitive α -cyano carboxylic acid moiety. The following protocol outlines a self-validating Suzuki-Miyaura coupling designed to prevent unwanted decarboxylation.
Protocol: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling
Objective: To couple an arylboronic acid to the 5-bromo position while maintaining the integrity of the cyano-acid backbone.
Causality & Design: Unprotected carboxylic acids can poison certain palladium catalysts or undergo thermal decarboxylation under strongly basic conditions. To circumvent this, a mild base ( K2CO3 ) and a biphasic solvent system (1,4-Dioxane/ H2O ) are utilized. The aqueous component ensures the carboxylic acid remains deprotonated and partitioned away from the organic catalytic cycle, preventing interference with the oxidative addition of Pd to the C-Br bond.
Step-by-Step Workflow:
-
Reagent Preparation & Degassing:
-
Add 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid (1.0 equiv), the desired Arylboronic acid (1.2 equiv), and K2CO3 (3.0 equiv) to a Schlenk flask.
-
Causality: Exactly 3.0 equivalents of base are required: one to deprotonate the carboxylic acid, one to activate the boronic acid (forming the reactive boronate ate-complex), and one to neutralize the generated HBr byproduct.
-
-
Catalyst Addition:
-
Add Pd(dppf)Cl2 (5 mol%) under an inert N2 atmosphere.
-
Causality: The bidentate dppf ligand enforces a cis-geometry on the palladium center, accelerating the reductive elimination step and preventing catalyst deactivation (palladium black formation) in the presence of sterically encumbered ortho-methoxy substrates.
-
-
Solvent Addition & Reaction:
-
Inject degassed 1,4-Dioxane/ H2O (4:1 v/v). Heat the mixture to 80 °C for 12 hours.
-
In-Process Control (IPC): Monitor via LC-MS. The system is self-validating when the starting material mass (m/z 282/284 [M−H]− ) is entirely consumed, replaced by the coupled product mass.
-
-
Workup & Isolation (Self-Validating Extraction):
-
Cool to room temperature. Dilute with EtOAc and extract with 1M NaOH.
-
Causality: The basic extraction selectively pulls the carboxylate product into the aqueous layer, leaving organic impurities (homocoupled boronic acid, ligands) in the organic phase.
-
Acidify the isolated aqueous layer to pH 2 using 1M HCl, then extract with EtOAc.
-
Causality: Protonation of the carboxylate allows the purified product to partition back into the organic phase. Dry over Na2SO4 and concentrate in vacuo.
-
Pharmacological Significance & Applications
The structural motifs within 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid are directly linked to several high-value pharmacological targets.
Melanocortin 4 Receptor (MC4R) Antagonism
The 5-bromo-2-methoxyphenyl moiety is a privileged pharmacophore in neuroendocrinology. Structure-activity relationship (SAR) studies have demonstrated that incorporating this specific halogenated, electron-rich aryl group into receptor ligands enhances MC4R binding affinity by over two orders of magnitude compared to unhalogenated analogs[4]. Such derivatives are critical in the development of non-peptidic MC4R antagonists, which are actively investigated for the treatment of tumor-induced cachexia (severe weight loss)[4].
Estrogen Receptor (ER) Modulators & NF-κB Inhibition
The 2-cyanopropanoic acid backbone is a recognized structural motif for estrogen receptor-dependent inhibitors of NF- κ B transcriptional activation[5]. Derivatives of this acid act as pathway-selective inhibitors; they bind to the ER and allosterically prevent the activation of the NF- κ B complex. This reduces the transcription of inflammatory cytokines without triggering classical ER-driven proliferative pathways, presenting a highly viable strategy for treating autoimmune conditions like rheumatoid arthritis[5].
Fig 2: Mechanism of action for 2-cyanopropanoic acid derivatives in NF-κB pathway inhibition.
Dissipative Systems in Nanotechnology
Beyond traditional pharmacology, activated carboxylic acids (ACAs) like 2-cyanopropanoic acids are utilized as "chemical fuels" to drive DNA-based nanodevices. The controlled, transient decarboxylation of the cyano-acid moiety induces temporary pH shifts that power molecular switches and catenane-based machines, highlighting the compound's utility in advanced supramolecular chemistry[3].
References
-
accelachem.com - 132413-84-4,2-Cyano-3-(1-naphthyl)propionic Acid-AccelaChem (Contains catalog and property data for 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid CAS 2044707-19-7).1
-
chemicalbook.com - 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid CAS. 2
-
nih.gov - Cyanomethylation of Substituted Fluorenes and Oxindoles with Alkyl Nitriles - PMC - NIH (Details the use of 2-cyanopropanoic acid derivatives as Estrogen Receptor dependent inhibitors of NF- κ B). 5
-
acs.org - methoxyphenyl)-ethyl]-3-fluorophenyl}-4,5-dihydro-1H-imidazole (ML00253764), a Small Molec (Discusses the 5-bromo-2-methoxyphenyl moiety as a critical pharmacophore for MC4R antagonism). 4
-
acs.org - Dissipative Systems Driven by the Decarboxylation of Activated Carboxylic Acids | Accounts of Chemical Research (Explores the decarboxylation mechanics of cyano-substituted propanoic acids). 3
Sources
- 1. 132413-84-4,2-Cyano-3-(1-naphthyl)propionic Acid-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技(上海)有限公司 [accelachem.com]
- 2. 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid CAS#: 2044707-19-7 [m.chemicalbook.com]
- 3. pubs.acs.org [pubs.acs.org]
- 4. pubs.acs.org [pubs.acs.org]
- 5. Cyanomethylation of Substituted Fluorenes and Oxindoles with Alkyl Nitriles - PMC [pmc.ncbi.nlm.nih.gov]
